1-(4-fluorophenyl)-4-(2-methyl-3-phenylacryloyl)piperazine

• IUPAC Name: (Z)-1-[4-(4-fluorophenyl)piperazin-1-yl]-2-methyl-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C20H21FN2O/c1-16(15-17-5-3-2-4-6-17)20(24)23-13-11-22(12-14-23)19-9-7-18(21)8-10-19/h2-10,15H,11-14H2,1H3/b16-15-
• InChI Key: ITKPHJJQDYEBHG-NXVVXOECSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Isomeric SMILES: C/C(=C/C1=CC=CC=C1)/C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O
• Molecular Weight: 324.4 g/mol
• Solubility: 36.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-fluorophenyl)-4-(2-methyl-3-phenylacryloyl)piperazine, also known as MPFP, is a chemical compound that belongs to the class of piperazines. It has gained significant attention in the scientific community due to its potential therapeutic applications. MPFP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-4-(2-methyl-3-phenylacryloyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has been found to bind to the serotonin transporter and inhibit its reuptake, leading to an increase in serotonin levels in the brain. This increase in serotonin levels is believed to be responsible for the antidepressant and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antidepressant, anxiolytic, and anti-inflammatory properties. This compound has also been found to have analgesic properties and has been shown to reduce pain in animal models. Additionally, this compound has been shown to have anti-cancer properties and has been studied for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-4-(2-methyl-3-phenylacryloyl)piperazine has several advantages for lab experiments. It is easy to synthesize and can be obtained in high yields. This compound is also stable and can be stored for long periods without degradation. However, one limitation of this compound is its potential toxicity. It is important to use caution when handling this compound in lab experiments and to follow proper safety protocols.

Future Directions

There are several future directions for the study of 1-(4-fluorophenyl)-4-(2-methyl-3-phenylacryloyl)piperazine. One potential direction is the development of this compound-based drugs for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Another direction is the study of this compound for its potential use in cancer therapy. Additionally, further studies are needed to understand the exact mechanism of action of this compound and to identify any potential side effects or toxicity.

Synthesis Methods

1-(4-fluorophenyl)-4-(2-methyl-3-phenylacryloyl)piperazine can be synthesized using a simple one-pot reaction method. The synthesis involves the condensation of 4-fluorobenzaldehyde and 2-methyl-3-phenylacryloyl chloride with piperazine in the presence of a base. The reaction is carried out in a solvent such as dichloromethane or toluene. The product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

1-(4-fluorophenyl)-4-(2-methyl-3-phenylacryloyl)piperazine has been found to exhibit a range of therapeutic applications. It has been studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. This compound has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain. Additionally, this compound has been shown to have anti-cancer properties and has been studied for its potential use in cancer therapy.